Cas no 922054-80-6 (5-chloro-N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-2-methoxybenzamide)

• Product Name: 5-chloro-N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-2-methoxybenzamide
• CAS No: 922054-80-6
• MF: C₁₉H₁₉ClN₂O₄
• MW: 374.818164110184
• CID: 5811467
• PubChem ID: 16812653
• Update Time: 2025-05-30

5-chloro-N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-2-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-(4-ethyl-5-oxo-2,3-dihydro-1,4-benzoxazepin-7-yl)-2-methoxybenzamide
• 922054-80-6
• AKOS024635432
• 5-chloro-N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-2-methoxybenzamide
• 5-chloro-N-(4-ethyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)-2-methoxybenzamide
• F2276-0145

• Inchi： 1S/C19H19ClN2O4/c1-3-22-8-9-26-17-7-5-13(11-15(17)19(22)24)21-18(23)14-10-12(20)4-6-16(14)25-2/h4-7,10-11H,3,8-9H2,1-2H3,(H,21,23)
• InChI Key： UHCQTBAAKCTUSD-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C2OCCN(CC)C(=O)C2=C1)(=O)C1=CC(Cl)=CC=C1OC

Computed Properties

• Exact Mass: 374.1033348g/mol
• Monoisotopic Mass: 374.1033348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 67.9Ų

Additional information on 5-chloro-N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-2-methoxybenzamide

Comprehensive Overview of 5-chloro-N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-2-methoxybenzamide (CAS No. 922054-80-6)

The compound 5-chloro-N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-2-methoxybenzamide (CAS No. 922054-80-6) is a highly specialized chemical entity with significant potential in pharmaceutical research and development. This molecule, characterized by its unique benzoxazepine core and methoxybenzamide substituent, has garnered attention due to its structural complexity and potential therapeutic applications. Researchers are particularly interested in its mechanism of action, which may involve modulation of specific biological pathways, making it a candidate for further investigation in drug discovery programs.

In recent years, the demand for novel small-molecule inhibitors and targeted therapies has surged, driven by advancements in precision medicine. The 5-chloro-N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-2-methoxybenzamide compound aligns with this trend, as its structure suggests potential interactions with enzymes or receptors implicated in various diseases. Its chloro and methoxy functional groups contribute to its pharmacokinetic properties, such as solubility and bioavailability, which are critical factors in drug development.

The synthesis of CAS No. 922054-80-6 involves multi-step organic reactions, often requiring precise control of reaction conditions to achieve high yields and purity. Chemists have explored various synthetic routes to optimize the production of this compound, with a focus on green chemistry principles to minimize environmental impact. The compound's benzoxazepine scaffold is particularly noteworthy, as it is a privileged structure in medicinal chemistry, frequently found in molecules with diverse biological activities.

From a pharmacological perspective, 5-chloro-N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-2-methoxybenzamide has been studied for its potential role in modulating cellular signaling pathways. Preliminary studies suggest that it may exhibit selectivity for certain protein targets, which could translate into therapeutic benefits for conditions such as inflammatory disorders or metabolic diseases. However, extensive preclinical and clinical trials are necessary to validate these hypotheses and ensure safety and efficacy.

The compound's molecular weight and logP values indicate favorable drug-like properties, making it a promising candidate for further optimization. Researchers are also investigating its stability under various conditions, as well as its potential metabolites, to better understand its pharmacokinetic profile. These studies are essential for advancing the compound through the drug development pipeline and addressing regulatory requirements.

In the context of current trends, CAS No. 922054-80-6 has been discussed in forums and publications focusing on innovative drug design and structure-activity relationships. Its unique combination of a benzoxazepine ring and a methoxybenzamide moiety offers a rich platform for structural modifications, enabling the exploration of new chemical space. This adaptability is particularly valuable in the era of personalized medicine, where tailored therapies are increasingly sought after.

Furthermore, the compound's potential applications extend beyond traditional small-molecule drugs. It has been considered for use in proteolysis-targeting chimeras (PROTACs), a cutting-edge technology that leverages the body's natural protein degradation machinery. By incorporating 5-chloro-N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-2-methoxybenzamide into such systems, researchers aim to develop novel therapeutics with enhanced specificity and reduced off-target effects.

As the scientific community continues to explore the full potential of CAS No. 922054-80-6, collaborations between academia and industry are expected to accelerate its development. Open-access databases and computational tools have facilitated the sharing of data and insights, fostering innovation in this field. The compound's versatility and promising preliminary results position it as a molecule of interest for future research endeavors.

In summary, 5-chloro-N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-2-methoxybenzamide (CAS No. 922054-80-6) represents a compelling example of modern medicinal chemistry. Its intricate structure, combined with its potential therapeutic applications, makes it a valuable subject of study. As research progresses, this compound may contribute to the development of next-generation therapies, addressing unmet medical needs and improving patient outcomes.